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Compound of Interest

Compound Name: PIK-C98

Cat. No.: B1677875

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of stock
solutions of PIK-C98, a PI3K inhibitor. Adherence to these guidelines is crucial for ensuring the
stability, and reliable performance of the compound in downstream applications.

Introduction

PIK-C98 is a potent phosphoinositide 3-kinase (PI13K) inhibitor with significant preclinical
activity against multiple myeloma.[1] Accurate preparation of stock solutions is the first critical
step for in vitro and in vivo studies. This protocol outlines the standardized procedure for
dissolving and storing PIK-C98 to maintain its integrity and biological activity.

Quantitative Data Summary

For ease of reference, the key quantitative parameters for PIK-C98 are summarized in the
table below.
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Parameter Value Source
Molecular Weight 349.22 g/mol [1]
Recommended Solvent Dimethyl Sulfoxide (DMSO) [1]
Solid Storage (Short Term) 0 - 4°C (days to weeks) [1]
Solid Storage (Long Term) -20°C (months to years) [1]
Stock Solution Storage (Short

0 - 4°C (days to weeks) [1]
Term)
Stock Solution Storage (Long

-20°C (months) [1]

Term)

Experimental Protocol: Preparation of PIK-C98
Stock Solution

This protocol describes the preparation of a 10 mM stock solution of PIK-C98 in DMSO.
Materials:

o PIK-C98 solid powder

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

» Microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

e Vortex mixer

» Pipettes and sterile pipette tips

Procedure:

o Acclimatization: Before opening, allow the vial of PIK-C98 solid powder to equilibrate to room
temperature for at least 20-30 minutes. This prevents condensation of moisture onto the
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compound.

Weighing: Tare a sterile microcentrifuge tube or amber glass vial on a calibrated analytical
balance. Carefully weigh the desired amount of PIK-C98 powder. For example, to prepare 1
mL of a 10 mM stock solution, weigh out 3.49 mg of PIK-C98 (see calculation below).

Calculation:

o Formula: Weight (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight (
g/mol)

o Example: 10 mM x 1 mL x 349.22 g/mol = 3.4922 mg

Dissolution: Add the appropriate volume of DMSO to the vial containing the PIK-C98 powder.
For the example above, add 1 mL of DMSO.

Mixing: Cap the vial securely and vortex thoroughly until the solid is completely dissolved.
Gentle warming in a water bath (not exceeding 37°C) may be used to aid dissolution if
necessary, but observe for any signs of degradation.

Aliquoting: To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock
solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots at -20°C for long-term storage (months).[1] For short-term
storage (days to weeks), aliquots can be kept at 4°C.[1] Protect the stock solution from light.

Safety Precautions:

PIK-C98 is for research use only.[1]

Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and
safety glasses, when handling this compound.

Handle the compound in a well-ventilated area or a chemical fume hood.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Diagrams
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Caption: Workflow for PIK-C98 stock solution preparation and storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medkoo.com [medkoo.com]

 To cite this document: BenchChem. [Application Notes and Protocols for PIK-C98 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677875#how-to-prepare-pik-c98-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1677875?utm_src=pdf-body-img
https://www.benchchem.com/product/b1677875?utm_src=pdf-body
https://www.benchchem.com/product/b1677875?utm_src=pdf-custom-synthesis
https://www.medkoo.com/products/19223
https://www.benchchem.com/product/b1677875#how-to-prepare-pik-c98-stock-solution
https://www.benchchem.com/product/b1677875#how-to-prepare-pik-c98-stock-solution
https://www.benchchem.com/product/b1677875#how-to-prepare-pik-c98-stock-solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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